N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-14(2)21(25)24-19-11-10-18(13-20(19)27-3)23-22(26)17-9-8-15-6-4-5-7-16(15)12-17/h4-14H,1-3H3,(H,23,26)(H,24,25)
• InChI Key: YETBTGTZUREGFZ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2)OC

Description

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide, also known as IBN-1, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth, proliferation, and inflammation. N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has been shown to inhibit the activity of several enzymes, including protein kinase B (Akt), mitogen-activated protein kinase (MAPK), and nuclear factor-kappaB (NF-kB), which are involved in these pathways.
Biochemical and Physiological Effects
N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, the inhibition of amyloid-beta plaque formation, and the suppression of inflammatory cytokine production. N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has also been found to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has several advantages for lab experiments, including its synthetic accessibility, low toxicity, and high selectivity towards cancer cells. However, the limitations of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide include its poor solubility in water, which can affect its bioavailability, and its limited stability in biological systems, which can affect its efficacy.

Future Directions

The potential therapeutic applications of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide are vast and varied, and future research should focus on exploring its efficacy in various diseases and developing more efficient methods for its synthesis and delivery. Some of the future directions for N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide research include:
1. Investigating the potential of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide as a therapeutic agent for other diseases, such as diabetes and cardiovascular diseases.
2. Developing more efficient methods for the synthesis and delivery of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide, such as prodrug formulations and targeted drug delivery systems.
3. Exploring the synergistic effects of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide with other drugs or therapies to enhance its efficacy.
4. Conducting preclinical and clinical trials to evaluate the safety and efficacy of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide in humans.
Conclusion
In conclusion, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide (N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide) is a synthetic compound that has shown promising therapeutic potential in various diseases, including cancer, Alzheimer's disease, and inflammation. N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has several advantages for lab experiments, including its synthetic accessibility, low toxicity, and high selectivity towards cancer cells. However, its limitations include poor solubility in water and limited stability in biological systems. Future research should focus on exploring the potential therapeutic applications of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide, developing more efficient methods for its synthesis and delivery, and conducting preclinical and clinical trials to evaluate its safety and efficacy in humans.

Synthesis Methods

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide can be synthesized through a multi-step process involving the reaction of 4-amino-3-methoxybenzoic acid with isobutyryl chloride to yield 4-(isobutyrylamino)-3-methoxybenzoic acid. This intermediate is then coupled with 2-naphthoyl chloride using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent to form N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide.

Scientific Research Applications

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation. In cancer research, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease research, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide has been found to inhibit the formation of amyloid-beta plaques, which are the hallmark of the disease. Inflammation research has also shown that N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-naphthamide can suppress the production of inflammatory cytokines, which are involved in various inflammatory diseases.